BENGHE Foundational & Exploratory

Check Availability & Pricing

Navigating the Procurement and Purity of 8-
Methyl-7-Nonenal: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 7-Nonenal, 8-methyl-

Cat. No.: B058376

For researchers, scientists, and professionals in drug development, the procurement of high-
purity chemical compounds is a critical starting point for robust and reproducible
experimentation. This in-depth guide focuses on the commercial availability and purity of 8-
methyl-7-nonenal (CAS No. 118343-81-0), a volatile organic compound with potential
applications in flavor, fragrance, and chemical synthesis.

This technical document provides a structured overview of commercial suppliers, available
purity data, and relevant experimental considerations for 8-methyl-7-nonenal, also referred to
as 7-nonenal, 8-methyl-. All quantitative information is summarized in clear, comparative
tables, and logical workflows are visualized to aid in experimental design and execution.

Commercial Suppliers and Purity

The commercial availability of 8-methyl-7-nonenal is somewhat limited, with a few specialized
chemical suppliers listing the compound. The purity of commercially available 8-methyl-7-
nonenal can vary, and it is crucial for researchers to obtain a certificate of analysis (CoA) from
the supplier to confirm the exact purity and identify any potential impurities.

Based on available data, the purity of related nonenal compounds that have been synthesized
for research purposes is typically high. For instance, a synthesized batch of the closely related
8-nonenal was reported to have a purity of approximately 97%, as determined by gas
chromatography (GC).[1] While this provides a benchmark, the purity of commercially supplied
8-methyl-7-nonenal should be independently verified.
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Table 1: Commercial Supplier Information for 8-Methyl-7-Nonenal

Supplier Name Website/Contact CAS Number Notes
Listed as a supplier.
Chemical Point Italia ChemBuyersGuide.co Purity and stock
118343-81-0 o
s.r.l. m status require direct
inquiry.
Listed as a supplier.
Conier Chem and ChemBuyersGuide.co Purity and stock
o 118343-81-0 o
Pharma Limited m status require direct
inquiry.
Listed on a chemical
sourcing platform.
Shanghai Nianxing Direct contact is
Chemsrc.com 118343-81-0

Industrial Co., Ltd.

necessary to confirm
availability and

specifications.

Table 2: Physical and Chemical Properties of 8-Methyl-7-Nonenal

Property Value Source

Molecular Formula C10H180 Chemsrc.com
Molecular Weight 154.25 g/mol Chemsrc.com
CAS Number 118343-81-0 Chemsrc.com

Experimental Protocols and Considerations

Due to the specialized nature of 8-methyl-7-nonenal, detailed experimental protocols are not

widely published. However, standard analytical techniques for volatile aldehydes are directly

applicable.
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Purity Determination by Gas Chromatography-Mass
Spectrometry (GC-MS)

A primary method for assessing the purity of 8-methyl-7-nonenal is Gas Chromatography-Mass
Spectrometry (GC-MS). This technique separates the components of a sample and provides
mass spectra for their identification.

General GC-MS Protocol:

o Sample Preparation: Prepare a dilute solution of 8-methyl-7-nonenal in a high-purity volatile
solvent (e.g., hexane or dichloromethane).

 Injection: Inject a small volume (e.g., 1 pL) of the prepared sample into the GC injector port.
o Gas Chromatography:

o Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is
suitable for separating volatile compounds.

o Carrier Gas: Helium or hydrogen at a constant flow rate.

o Oven Program: A temperature gradient program is typically used to ensure good
separation of components. For example, start at a low temperature (e.g., 40°C), hold for a
few minutes, and then ramp up to a higher temperature (e.g., 250°C).

e Mass Spectrometry:
o lonization: Electron lonization (El) is commonly used.
o Mass Analyzer: A quadrupole or time-of-flight (TOF) analyzer.

o Data Acquisition: Scan a mass range appropriate for the expected compound and its
fragments (e.g., m/z 35-350).

o Data Analysis:

o The purity is determined by the relative peak area of 8-methyl-7-nonenal compared to the
total area of all peaks in the chromatogram.
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o The mass spectrum of the main peak should be compared with a reference spectrum (if
available) or analyzed for characteristic fragmentation patterns to confirm the identity of
the compound.

Logical and Experimental Workflows

To facilitate the procurement and experimental use of 8-methyl-7-nonenal, the following
diagrams illustrate key processes.
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Procurement and Quality Control Workflow for 8-Methyl-7-Nonenal
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Caption: Procurement and quality control workflow for chemical standards.
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Hypothetical Signaling Pathway Involving a Volatile Aldehyde
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Caption: Hypothetical olfactory signaling pathway for a volatile aldehyde.
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Conclusion

For researchers and professionals in drug development, obtaining well-characterized
compounds is paramount. While 8-methyl-7-nonenal is not as widely available as more
common reagents, it can be sourced from specialized suppliers. It is imperative to perform
independent quality control, such as GC-MS analysis, to verify the purity of the procured
material before its inclusion in any experimental workflow. The methodologies and workflows
presented in this guide provide a framework for the successful procurement and utilization of 8-
methyl-7-nonenal in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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